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Compound of Interest

Compound Name: USP30 inhibitor 11

Cat. No.: B2526575 Get Quote

For researchers, scientists, and drug development professionals, understanding the precise

mechanism of novel therapeutic agents is paramount. This guide provides a comparative

analysis of USP30 inhibitors, focusing on their effect on bulk autophagy, supported by

experimental data and detailed protocols.

Ubiquitin Specific Peptidase 30 (USP30) is a deubiquitinase localized to the outer

mitochondrial membrane, where it acts as a negative regulator of mitophagy, the selective

autophagic clearance of damaged mitochondria. By removing ubiquitin chains from

mitochondrial proteins, USP30 counteracts the pro-mitophagy PINK1/Parkin pathway.[1]

Consequently, inhibition of USP30 has emerged as a promising therapeutic strategy for

diseases associated with mitochondrial dysfunction, such as Parkinson's disease.[1][2] A

critical question for the therapeutic development of USP30 inhibitors is whether they selectively

modulate mitophagy or impact general (bulk) autophagy. Current evidence strongly suggests

that USP30 inhibition does not affect bulk autophagy.

Comparative Analysis of USP30 Inhibitors on Bulk
Autophagy
While a compound termed "USP30 inhibitor 11" is not described in the public scientific

literature, several other potent and selective USP30 inhibitors have been characterized. Their

effects on autophagy are summarized below.
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Inhibitor
Effect on
Mitophagy/Pexoph
agy

Effect on Bulk
Autophagy

Key Findings &
Citations

Compound 39

(CMPD-39)

Enhances mitophagy

and pexophagy.

No effect on bulk

macroautophagy.

A study explicitly

showed that depletion

of USP30 or treatment

with Compound 39 did

not result in a general

increase in autophagic

flux, as measured by

LC3 and p62 analysis.

[3]

MF-094
Accelerates

mitophagy.

No direct effect on

bulk autophagy

reported.

Studies focus on its

ability to promote the

clearance of damaged

mitochondria. One

study noted that

USP30 inhibition did

not affect normal

intracellular ATP

production,

suggesting no

widespread impact on

cellular metabolism

that would be

expected with altered

bulk autophagy.[4][5]

MTX-115325 Enhances mitophagy.
No effect on bulk

autophagy reported.

Research highlights

its neuroprotective

effects through the

enhancement of

mitophagy in

Parkinson's disease

models.[1]
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Signaling Pathway and Experimental Workflow
To visually represent the concepts discussed, the following diagrams were generated using

Graphviz.
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Caption: USP30's role in negatively regulating mitophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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